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Compound of Interest

Compound Name: 2-Azidoethanol-d4

Cat. No.: B1153398

Essential Safety and Handling Guide for 2-
Azidoethanol-d4

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Azidoethanol-d4. The following
procedures are designed to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Summary

2-Azidoethanol-d4 is a deuterated analog of 2-Azidoethanol. While specific toxicity data for
the deuterated form is not extensively available, the primary hazards are associated with the 2-
Azidoethanol structure. The compound is classified as corrosive and poses a significant risk of
severe skin burns and serious eye damage.[1][2]
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Hazard Classification

Description

Skin Corrosion

Category 1B/1C: Causes severe skin burns and

poorly healing wounds.[3][4]

Eye Damage

Category 1: Causes serious eye damage, with a
risk of blindness.[1][4]

Acute Toxicity

Shall not be classified as acutely toxic.[5]

Special Hazards

Azido compounds should be handled with care,
avoiding contact with acids or heavy metals to
prevent the formation of potentially explosive

compounds.[6]

Personal Protective Equipment (PPE)

Due to the corrosive nature of 2-Azidoethanol-d4, the use of appropriate personal protective
equipment is mandatory to prevent any direct contact.
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Area of Protection

Required PPE

Material/Specification

Eyes / Face

Chemical Safety Goggles &
Face Shield

Goggles must be worn at all
times. A face shield should be
used over goggles when
handling larger quantities or
when there is a significant
splash risk.[5][7]

Hands

Chemical-Resistant Gloves

Use gloves made of materials
like nitrile, neoprene, or butyl
rubber. Ensure gloves are
inspected for integrity before

each use.[3]

Body

Laboratory Coat & Chemical-

Resistant Apron

A flame-retardant lab coat is
standard. A chemical-resistant
apron should be worn over the
lab coat for added protection

against splashes.[5]

Respiratory

Not Required (with proper

ventilation)

All work should be conducted
in a certified chemical fume
hood. If vapors/mists are
generated and ventilation is
inadequate, a NIOSH-
approved respirator is

necessary.[7]

Operational Plan: Handling Protocol

Adherence to a strict handling protocol is essential for safety. The following steps outline the

standard operating procedure for working with 2-Azidoethanol-d4.

Experimental Workflow
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Caption: Standard workflow for handling 2-Azidoethanol-d4.
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Step-by-Step Methodology

e Preparation:

[e]

Thoroughly review the Safety Data Sheet (SDS) for 2-Azidoethanol.

o

Ensure a certified chemical fume hood is available and functioning correctly.[7]

[¢]

Prepare a designated waste container for azido compounds.

[¢]

Assemble all necessary PPE as specified in the table above.

e Handling:
o Don all required PPE before entering the laboratory space where the chemical is handled.
o Transport the chemical in a secondary container or a safety bottle carrier.[7]

o Conduct all manipulations, including weighing and transferring, inside a chemical fume
hood to prevent inhalation of vapors.[7]

o Use compatible labware (e.g., glass, polyethylene) and avoid contact with incompatible
materials like strong oxidizers.

o Post-Experiment:
o Upon completion of work, decontaminate all surfaces and equipment.

o Segregate all waste containing 2-Azidoethanol-d4 into a clearly labeled hazardous waste
container.

o Wash hands thoroughly after removing gloves and before leaving the laboratory.[5]

Emergency Procedures

In the event of an exposure, immediate and decisive action is critical.

Emergency Response Logic
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Caption: Immediate first aid response to chemical exposure.

First Aid Measures

» Skin Contact: Immediately remove all contaminated clothing.[8] Flush the affected skin with
copious amounts of cool running water for at least 20 minutes.[8][9] Do not try to neutralize
the chemical. Seek immediate medical attention.[10]

» Eye Contact: Immediately flush eyes with an emergency eyewash station for at least 20
minutes, holding the eyelids open.[11][12] Remove contact lenses if present and easy to do.
Continue rinsing.[11] Seek immediate medical attention.

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If
symptoms persist, seek medical attention.[2]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting.[2] Call a poison control center
or doctor immediately for treatment advice.[10]
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Disposal Plan

Improper disposal of azido compounds can lead to hazardous situations.

Waste Disposal Workflow

Caption: Step-by-step process for safe chemical waste disposal.

Disposal Protocol

e Do Not Dispose Down the Drain: Azido compounds can react with metals in plumbing (like
copper or lead) to form highly explosive metal azides.[6]

o Segregation: Collect all waste containing 2-Azidoethanol-d4, including contaminated solids
(gloves, wipes) and liquids, in a dedicated and clearly labeled hazardous waste container.
[13]

o Container: Use a container made of a compatible material, such as high-density
polyethylene (HDPE) or glass.

e Labeling: The container must be tightly sealed and labeled with "Hazardous Waste" and the
full chemical name.

o Storage and Disposal: Store the waste container in a designated, cool, and well-ventilated
secondary containment area until it is collected by your institution's Environmental Health &
Safety (EH&S) department or a licensed chemical waste disposal company.[14]

Quantitative and Physical Data
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Property Value

Molecular Formula C2HD4NsO

Molecular Weight ~91.11 g/mol

Appearance Colorless to slightly yellow clear liquid.[7]
Boiling Point 60 °C (for non-deuterated form)[8]

Storage Temperature 2 - 8 °C, under an inert gas like nitrogen.[8]

No specific occupational exposure limits have

Occupational Exposure Limits been established. Handle with caution as a

corrosive substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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